Cas no 3608-45-5 (Naphth[1,2-d]oxazole, 2-(4-nitrophenyl)-)

• Product Name: Naphth[1,2-d]oxazole, 2-(4-nitrophenyl)-
• CAS No: 3608-45-5
• MF: C₁₇H₁₀N₂O₃
• MW: 290.27290391922
• CID: 1474349
• Update Time: 2024-08-24

Naphth[1,2-d]oxazole, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Naphth[1,2-d]oxazole, 2-(4-nitrophenyl)-

• Inchi： 1S/C17H10N2O3/c20-19(21)13-8-5-12(6-9-13)17-18-16-14-4-2-1-3-11(14)7-10-15(16)22-17/h1-10H
• InChI Key： ZQVNJQWMBNDMRB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=C2N=C1C1=CC=C([N+]([O-])=O)C=C1)C=CC=C3

Computed Properties

• Exact Mass: 290.0692
• Monoisotopic Mass: 290.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 69.17